5-[4-(2-Bromo-5-fluorophenoxy)piperidin-1-yl]pyrazine-2-carbonitrile

• Molecular Formula: C16H14BrFN4O
• Molecular Weight: 377.21 g/mol
• IUPAC Name: 5-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C16H14BrFN4O/c17-14-2-1-11(18)7-15(14)23-13-3-5-22(6-4-13)16-10-20-12(8-19)9-21-16/h1-2,7,9-10,13H,3-6H2
• InChI Key: ZJSWHQQYPHSCMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC(=C2)F)Br)C3=NC=C(N=C3)C#N

Description

5-[4-(2-Bromo-5-fluorophenoxy)piperidin-1-yl]pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C16H14BrFN4O and its molecular weight is 377.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 5-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]pyrazine-2-carboxamide from Step 4 (1.65 g, 4.17 mmol) in TBF (50 mL) at 0° C. was added triethylamine (1.45 mL, 10.5 mmol) followed by trifluoroacetic anhydride (0.885 mL, 6.26 mmol). After a period of 10 min at 0° C., the reaction mixture was raised gradually to room temperature. The mixture was then partitioned between ethyl acetate and aqueous sodium bicarbonate. The organic phase was separated, dried over sodium sulfate and evaporated. The crude mixture was purified by flash chromatography (35% ethyl acetate in hexane) to provide the title compound.